Cas no 1019625-95-6 ([(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine)

• Product Name: [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine
• CAS No: 1019625-95-6
• MF: C₁₃H₂₀FN
• MW: 209.3030
• CID: 5069958
• PubChem ID: 21355584
• Update Time: 2025-10-18

[(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-fluorophenyl)methyl](4-methylpentan-2-yl)amine
• N-[(4-fluorophenyl)methyl]-4-methylpentan-2-amine
• [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine

• Inchi： 1S/C13H20FN/c1-10(2)8-11(3)15-9-12-4-6-13(14)7-5-12/h4-7,10-11,15H,8-9H2,1-3H3
• InChI Key： MBGVEXVDSCLCNG-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 162
• XLogP3: 3.5
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine

Introduction to [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1019625-95-6, specifically [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural motifs, has garnered attention due to its potential applications in drug design and molecular interactions. The presence of a 4-fluorophenyl group and a 4-methylpentan-2-yl amine moiety introduces specific electronic and steric properties that make it a valuable candidate for further exploration.

The 4-fluorophenyl group is particularly noteworthy for its ability to modulate the reactivity and binding affinity of molecules. Fluorine atoms are known for their ability to influence metabolic stability, lipophilicity, and binding interactions with biological targets. In the context of pharmaceuticals, fluorinated aromatic rings are frequently incorporated into drug molecules to enhance their pharmacokinetic properties. The 4-methylpentan-2-yl amine moiety, on the other hand, contributes to the compound's solubility and overall flexibility, allowing it to interact with a wide range of biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding how [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine interacts with biological systems. For instance, studies have shown that the 4-fluorophenyl group can enhance binding affinity by participating in hydrophobic interactions and π-stacking with aromatic residues in proteins. Meanwhile, the 4-methylpentan-2-yl amine moiety can form hydrogen bonds with polar residues, further stabilizing the compound's interaction with its target.

In the realm of drug discovery, [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine has been explored as a potential scaffold for developing novel therapeutic agents. Its structural features make it a versatile building block for creating molecules that can modulate various biological pathways. For example, researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The ability of the 4-fluorophenyl group to engage in specific electronic interactions with kinase active sites has made this compound particularly interesting for such applications.

Moreover, the compound's unique properties have been leveraged in the development of probes for biochemical assays. These probes are essential tools for studying enzyme mechanisms and identifying new drug targets. The combination of the 4-fluorophenyl and 4-methylpentan-2-yl amine groups provides a balance between hydrophobicity and polar interactions, making it an ideal candidate for designing high-affinity ligands. Such ligands can be used to selectively inhibit or activate specific enzymes, thereby providing insights into their roles in cellular processes.

Recent studies have also highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into organic molecules often leads to improved pharmacological properties, including enhanced bioavailability and reduced metabolic degradation. In the case of [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine, the presence of a fluorine atom at the para position relative to the methyl group on the phenyl ring contributes to its stability and reactivity. This has been demonstrated through various synthetic approaches that showcase its utility as a precursor for more complex molecules.

The synthesis of [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine involves multi-step organic reactions that highlight its complexity as a chemical entity. Researchers have employed various strategies to construct its unique framework, including nucleophilic substitution reactions, Grignard additions, and transition-metal-catalyzed cross-coupling reactions. These synthetic methodologies not only provide insights into the compound's structure but also offer valuable insights into general principles of organic synthesis that can be applied to other similar molecules.

One particularly interesting aspect of this compound is its potential role in modulating neurotransmitter receptors. The amine group and aromatic ring present in [(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine can interact with various receptor types, including those involved in pain perception, mood regulation, and cognitive function. Preliminary studies have suggested that derivatives of this compound may exhibit properties similar to known therapeutic agents used in treating neurological disorders. Further research is needed to fully elucidate these effects and explore their therapeutic implications.

The growing interest in fluorinated compounds underscores their importance in modern chemical research. The ability of fluorine atoms to influence molecular properties has made them indispensable tools for designing drugs with improved efficacy and safety profiles. As computational methods continue to advance, researchers will be able to more effectively predict and manipulate these properties, leading to faster discovery cycles and more innovative therapeutic solutions.

In conclusion,[(4-Fluorophenyl)methyl](4-methylpentan-2-yl)amine (CAS no 1019625-95-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents and probes for biochemical assays. The ongoing exploration of its properties and applications highlights its importance as a subject of study in chemical biology and medicinal chemistry.